Cas no 1805253-53-5 (Ethyl 4-(difluoromethyl)-5-hydroxy-3-nitropyridine-2-carboxylate)

Ethyl 4-(difluoromethyl)-5-hydroxy-3-nitropyridine-2-carboxylate is a fluorinated pyridine derivative with notable applications in pharmaceutical and agrochemical research. Its key structural features—a difluoromethyl group, a hydroxyl substituent, and a nitro moiety—enhance its reactivity and potential as an intermediate in synthesizing bioactive compounds. The difluoromethyl group improves metabolic stability and lipophilicity, while the nitro and hydroxyl groups offer versatile sites for further functionalization. This compound is particularly valuable in the development of fluorinated heterocycles, where its stability and selective reactivity facilitate the construction of complex molecules. Its well-defined purity and consistent performance make it a reliable choice for advanced synthetic applications.

Ethyl 4-(difluoromethyl)-5-hydroxy-3-nitropyridine-2-carboxylate structure

1805253-53-5 structure

Product Name:Ethyl 4-(difluoromethyl)-5-hydroxy-3-nitropyridine-2-carboxylate

CAS No:1805253-53-5

MF:C₉H₈F₂N₂O₅

MW:262.167029380798

CID:4890116

Update Time:2025-06-09

Ethyl 4-(difluoromethyl)-5-hydroxy-3-nitropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-(difluoromethyl)-5-hydroxy-3-nitropyridine-2-carboxylate
- Inchi： 1S/C9H8F2N2O5/c1-2-18-9(15)6-7(13(16)17)5(8(10)11)4(14)3-12-6/h3,8,14H,2H2,1H3
- InChI Key： AXGVKLJIFKKIAE-UHFFFAOYSA-N
- SMILES： FC(C1C(=CN=C(C(=O)OCC)C=1[N+](=O)[O-])O)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 323
XLogP3: 1.5
Topological Polar Surface Area: 105

Ethyl 4-(difluoromethyl)-5-hydroxy-3-nitropyridine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029026589-250mg	Ethyl 4-(difluoromethyl)-5-hydroxy-3-nitropyridine-2-carboxylate	1805253-53-5	95%	250mg	$1,058.40	2022-04-01
Alichem	A029026589-500mg	Ethyl 4-(difluoromethyl)-5-hydroxy-3-nitropyridine-2-carboxylate	1805253-53-5	95%	500mg	$1,668.15	2022-04-01
Alichem	A029026589-1g	Ethyl 4-(difluoromethyl)-5-hydroxy-3-nitropyridine-2-carboxylate	1805253-53-5	95%	1g	$3,184.50	2022-04-01

Ethyl 4-(difluoromethyl)-5-hydroxy-3-nitropyridine-2-carboxylate Related Literature

1. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
3. Achieving high-efficiency purely organic room-temperature phosphorescence materials by boronic ester substitution of phenoxathiine†

Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
4. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
5. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752

Additional information on Ethyl 4-(difluoromethyl)-5-hydroxy-3-nitropyridine-2-carboxylate

Recent Advances in the Synthesis and Applications of Ethyl 4-(difluoromethyl)-5-hydroxy-3-nitropyridine-2-carboxylate (CAS: 1805253-53-5)

Ethyl 4-(difluoromethyl)-5-hydroxy-3-nitropyridine-2-carboxylate (CAS: 1805253-53-5) is a pyridine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and agrochemical research. This compound, characterized by its difluoromethyl and nitro functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its role in the development of novel pharmaceuticals, particularly in the areas of antimicrobial and anticancer agents.

The synthesis of Ethyl 4-(difluoromethyl)-5-hydroxy-3-nitropyridine-2-carboxylate typically involves multi-step reactions, including nitration, esterification, and fluorination. A 2023 study published in the Journal of Medicinal Chemistry highlighted an optimized synthetic route that improves yield and purity, making it more feasible for large-scale production. The study also emphasized the compound's stability under various conditions, which is critical for its handling and storage in industrial settings.

In medicinal chemistry, this compound has been investigated as a precursor for the development of kinase inhibitors. Kinases play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. Researchers have modified the pyridine core of Ethyl 4-(difluoromethyl)-5-hydroxy-3-nitropyridine-2-carboxylate to create analogs with enhanced binding affinity and selectivity for specific kinase targets. Preliminary in vitro studies have shown promising results, with some analogs exhibiting potent inhibitory activity against cancer cell lines.

Beyond pharmaceuticals, Ethyl 4-(difluoromethyl)-5-hydroxy-3-nitropyridine-2-carboxylate has also found applications in agrochemical research. Its structural features make it a candidate for the development of new herbicides and fungicides. A 2022 report in Pest Management Science demonstrated that derivatives of this compound exhibit strong herbicidal activity against broadleaf weeds, with minimal toxicity to non-target organisms. This aligns with the growing demand for environmentally friendly agrochemicals.

Despite its potential, challenges remain in the widespread adoption of Ethyl 4-(difluoromethyl)-5-hydroxy-3-nitropyridine-2-carboxylate. Issues such as scalability, cost-effectiveness, and regulatory approval need to be addressed. However, ongoing research and collaboration between academia and industry are expected to overcome these hurdles. Future studies may focus on expanding its applications, such as in material science or as a building block for more complex heterocyclic compounds.

In conclusion, Ethyl 4-(difluoromethyl)-5-hydroxy-3-nitropyridine-2-carboxylate (CAS: 1805253-53-5) represents a promising compound with diverse applications in both pharmaceutical and agrochemical industries. Its unique chemical properties and versatility make it a valuable tool for researchers aiming to develop novel therapeutic and agricultural solutions. Continued exploration of its potential will likely yield further breakthroughs in the coming years.